Cas no 5650-40-8 (2-Hydroxy-1-phenyl-1-propanone)

2-Hydroxy-1-phenyl-1-propanone Properties

Names and Identifiers

• 2-hydroxypropiophenone
• 2-hydroxy-1-phenylpropan-1-one
• 1-Propanone, 2-hydroxy-1-phenyl-
• AI3-20420
• 2-Hydroxy-1-phenyl-1-propanone
• Benzoylmethylcarbinol
• Lactophenone
• NSC 402216
• 1-phenyl-2-hydroxy-1-propanone
• NSC402216
• 5650-40-8
• Q27132686
• 1-Hydroxyethyl phenyl ketone
• SCHEMBL27003
• AKOS011305891
• EINECS 227-091-1
• alpha-hydroxy-propiophenone
• Propiophenone, alpha-hydroxy-
• Propiophenone, 2-hydroxy-
• DTXSID80871139
• EN300-1073023
• NSC-402216
• NS00046783
• alpha-hydroxypropiophenone
• CHEBI:63553
• G5VB9JW33L
• +Expand

• InChIKey： WLVPRARCUSRDNI-UHFFFAOYSA-NCopyCopied
• Inchi： InChI=1S/C9H10O2/c1-7(10)9(11)8-5-3-2-4-6-8/h2-7,10H,1H3CopyCopied
• SMILES： CC(C(=O)c1ccccc1)OCopyCopied

Computed Properties

• Exact Mass: 150.0681
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 150.06808
• Heavy Atom Count: 11
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.25010
• PSA: 37.3
• Refractive Index: 1.55578 (15.9 ºC)
• Boiling Point: 251 ºC
• Melting Point: 18-19 ºC
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 103.8±12.4 ºC,
• Solubility: Slightly soluble (8.6 g/l) (25 º C),
• Density: 1.111 g/cm3 (20 ºC)